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Compound of Interest

Compound Name: 2-Cyclopropylaniline

Cat. No.: B1360045

A Comparative Review of the Physical Constants
of 2-Cyclopropylaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a literature review and comparison of the reported physical constants for 2-
Cyclopropylaniline, a versatile building block in medicinal chemistry and materials science.
Due to the limited availability of experimentally determined constants for 2-Cyclopropylaniline,
this guide includes a comparison with aniline, a well-characterized and structurally related
primary aromatic amine. This comparison offers a valuable benchmark for researchers working
with or considering the use of 2-Cyclopropylaniline in their synthetic endeavors.

Data Presentation: A Side-by-Side Comparison

The following table summarizes the available physical constants for 2-Cyclopropylaniline
alongside the established values for aniline. This allows for a direct comparison of their
fundamental physical properties.
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Physical Constant 2-Cyclopropylaniline Aniline
Molecular Formula CoH11N CeHsNH:2
Molecular Weight 133.19 g/mol 93.13 g/mol [1]
Colorless to pale yellow liquid Colorless to brown, oily
Appearance ) o
or solid liquid[2]
] ] Not explicitly reported
Melting Point _ o _ -6.3 °CJ[3]
(described as liquid or solid)
Boiling Point 104 °C at 9 Torr 184.1 °C at 760 Torr[3]
Density 1.029 g/cm3 1.022 g/mL[3]

Refractive Index

Not explicitly reported

1.5863 (at 20 °C)

pKa 4.15 £+ 0.10 (Predicted) 4.63
) ) Slightly soluble in water;
- Soluble in organic solvents; o ]
Solubility miscible with alcohol, ether,

moderate solubility in water

and benzene[2]

Experimental Protocols: Determining Key Physical

Constants

While specific experimental data for all of 2-Cyclopropylaniline's physical constants are not

readily available in the public domain, the following are detailed, standard methodologies for

their determination. These protocols are broadly applicable to organic compounds of this

nature.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

o Apparatus: Capillary melting point apparatus, capillary tubes, thermometer.

e Procedure:
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o Asmall, finely powdered sample of the crystalline solid is packed into a thin-walled
capillary tube to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus, adjacent to
a calibrated thermometer.

o The sample is heated at a steady, slow rate (typically 1-2 °C per minute) as it approaches
the expected melting point.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the last crystal melts is recorded as the end of the melting
range.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor.

o Apparatus: Small test tube, capillary tube (sealed at one end), thermometer, heating bath
(e.g., oil bath).

e Procedure (Siwoloboff method):
o A small volume (0.5-1 mL) of the liquid is placed in a small test tube.
o A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

o The test tube is attached to a thermometer and heated in a controlled manner using a
heating bath.

o As the liquid heats, a stream of bubbles will emerge from the open end of the capillary
tube.

o The heating is discontinued, and the liquid is allowed to cool slowly.
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o

The boiling point is the temperature at which the stream of bubbles ceases and the liquid

just begins to enter the capillary tube.

Density Determination

Density is the mass of a substance per unit volume.

e Apparatus: Pycnometer (a small glass flask of known volume), analytical balance.

e Procedure:

[¢]

The empty pycnometer is weighed accurately.

The pycnometer is filled with the liquid, ensuring no air bubbles are trapped, and the
excess liquid is removed.

The filled pycnometer is weighed.
The temperature of the liquid is recorded.

The density is calculated by dividing the mass of the liquid (filled pycnometer weight minus
empty pycnometer weight) by the known volume of the pycnometer.

Refractive Index Determination

The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material.

e Apparatus: Refractometer (e.g., an Abbé refractometer).

e Procedure:

o

o

o

A few drops of the liquid sample are placed on the prism of the refractometer.

The prism is closed, and the instrument is adjusted to bring the dividing line between the
light and dark fields into sharp focus at the crosshairs of the eyepiece.

The refractive index is read directly from the instrument's scale.
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o The temperature at which the measurement is made should be recorded, as the refractive
index is temperature-dependent.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

o Apparatus: Test tubes, vortex mixer (optional), analytical balance, volumetric flasks.
e Procedure (Qualitative):

o To a small, measured amount of the solvent (e.g., 1 mL) in a test tube, a small amount of
the solute (e.g., 10 mg) is added.

o The mixture is agitated vigorously (e.g., by vortexing) for a set period.

o The mixture is visually inspected to determine if the solute has completely dissolved. If it
has, the substance is considered soluble.

e Procedure (Quantitative):

o A saturated solution of the compound in the solvent of interest is prepared by adding an
excess of the compound to the solvent and stirring until equilibrium is reached.

o A known volume of the clear, saturated solution is carefully removed and diluted to a
known final volume.

o The concentration of the compound in the diluted solution is determined using an
appropriate analytical technique, such as UV-Vis spectroscopy or High-Performance
Liquid Chromatography (HPLC), against a calibration curve.

o The solubility is then calculated from the concentration and the dilution factor.

Synthesis of 2-Cyclopropylaniline: A Visualized
Workflow
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The synthesis of 2-substituted anilines, such as 2-Cyclopropylaniline, can be efficiently
achieved through a palladium-catalyzed cross-coupling reaction known as the Buchwald-
Hartwig amination.[4][5] This method offers a versatile and high-yielding route to form carbon-
nitrogen bonds.

Synthesis of 2-Cyclopropylaniline via Buchwald-Hartwig Amination.

Buchwald-Hartwig Amination
2-Bromocyclopropylbenzene

Ammonia (or equivalent) 2-Cyclopropylaniline

Pd Catalyst (e.g., Pdz(dba)s)
Ligand (e.g., XPhos)
Base (e.g., NaOtBu)

Solvent (e.g., Toluene)

Click to download full resolution via product page

Caption: Synthesis of 2-Cyclopropylaniline via Buchwald-Hartwig Amination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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